Cas no 1807233-83-5 (3-Bromo-4-ethoxy-5-nitropyridine)

• Product Name: 3-Bromo-4-ethoxy-5-nitropyridine
• CAS No: 1807233-83-5
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 4900662
• Update Time: 2023-08-20

3-Bromo-4-ethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-ethoxy-5-nitropyridine
• 3-Bromo-4-ethoxy-5-nitropyridine

• Inchi： 1S/C7H7BrN2O3/c1-2-13-7-5(8)3-9-4-6(7)10(11)12/h3-4H,2H2,1H3
• InChI Key： NFLZCXMGTYPTSR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96400 g/mol
• Monoisotopic Mass: 245.96400 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9
• Molecular Weight: 247.05